Cas no 2229544-59-4 (methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate)

• Product Name: methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate
• CAS No: 2229544-59-4
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6207128
• PubChem ID: 70875274
• Update Time: 2025-06-07

methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate
• SCHEMBL13282645
• EN300-1822339
• 2229544-59-4

• Inchi： 1S/C10H13FN2O2/c1-15-9(14)5-7(6-12)8-3-2-4-13-10(8)11/h2-4,7H,5-6,12H2,1H3
• InChI Key： MVYAKBXWXZJKMV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate

Methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate (CAS No. 2229544-59-4): A Comprehensive Overview

Methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate (CAS No. 2229544-59-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure, incorporating both amino and fluoro-pyridine moieties, makes it a valuable candidate for further exploration in medicinal chemistry.

The compound's name highlights several key structural elements that are critical to its chemical behavior and potential biological activity. The presence of a methyl ester group at the terminal carbon of the butanoate chain enhances its solubility and reactivity, making it suitable for various synthetic transformations. Additionally, the 4-amino substituent introduces basic properties, which can be exploited in the design of bioactive molecules. The fluoropyridine moiety, specifically located at the 3-position of the pyridine ring, adds another layer of complexity, influencing both electronic and steric properties.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluorine atom at the 2-position of the pyridine ring in methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate contributes to these desirable characteristics. This modification has been shown to improve the compound's bioavailability and pharmacokinetic properties, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of an amino group and a fluorinated pyridine ring suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have indicated that similar structural motifs are effective in targeting enzymes such as kinases and proteases, which are crucial in cancer and inflammatory diseases.

The synthesis of methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the butanoate ester, followed by functional group transformations to introduce the amino and fluoropyridine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of this compound. Molecular modeling studies have provided insights into how the fluoropyridine moiety interacts with biological targets, offering valuable guidance for drug design. These computational approaches complement experimental efforts by predicting binding affinities and identifying potential lead compounds for further optimization.

The pharmacological profile of methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate is still under active investigation, but preliminary data suggest that it may exhibit significant therapeutic potential. In vitro studies have demonstrated its ability to modulate key signaling pathways associated with various diseases. For example, researchers have observed inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in autoimmune disorders like rheumatoid arthritis. Additionally, the compound has shown promise in preclinical models as a potential treatment for certain types of cancer.

The chemical stability of this compound is another area of interest. The presence of both amino and ester functional groups necessitates careful handling to prevent degradation under various conditions. Studies have been conducted to evaluate its stability under different storage conditions, including temperature and humidity control. These studies are essential for ensuring that the compound maintains its integrity throughout the synthesis, purification, and formulation processes.

In conclusion, methyl 4-amino-3-(2-fluoropyridin-3-yl)butanoate (CAS No. 2229544-59-4) represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As our understanding of its chemical properties continues to grow, so too will its potential applications in medicine and biotechnology.